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Efficacy and Safety Comparison Table

The table below summarizes key data on pemigatinib and futibatinib for the treatment of previously treated,

advanced intrahepatic cholangiocarcinoma (iCCA) with FGFR2 fusions or rearrangements.

Aspect Pemigatinib Futibatinib

Primary Trial FIGHT-202 [1] [2] FOENIX-CCA2 [2]

Objective Response
Rate (ORR)

Information missing Information missing

Progression-Free
Survival (PFS) (Hazard
Ratio vs. Chemo)

Information missing HR: 0.53 (Significant vs. Chemo) [2]

Overall Survival (OS)
(Hazard Ratio vs.
Chemo)

Information missing HR: 0.49 (Significant vs. Chemo) [2]
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Aspect Pemigatinib Futibatinib

Indirect Comparison
(Futibatinib vs.
Pemigatinib)

Reference PFS: HR 0.89; OS: HR 0.83
(Numerical trend favoring futibatinib,

not statistically significant) [2]

Common Adverse
Events (AEs)

Alopecia, diarrhea, fatigue,

dysgeusia, hyperphosphatemia
[3] [4]

Alopecia, diarrhea, fatigue, dysgeusia,

hyperphosphatemia [3] [4]

Key Monitoring Points Hyperphosphatemia, ocular
disorders [3] [4]

Hyperphosphatemia, ocular disorders
[3] [4]

Dosing Regimen 13.5 mg once daily, intermittently
(2 weeks on/1 week off) or

continuously [1]

20 mg once daily, continuously [4]

Key Clinical Trial Methodologies

The efficacy data in the table primarily comes from pivotal single-arm Phase II trials. Here is an overview of

their designs:

FIGHT-202 (Pemigatinib): This was a single-arm, multicenter study that enrolled 107 patients with
advanced iCCA and FGFR2 fusions/rearrangements who had progressed on prior therapy. The

primary endpoint was Objective Response Rate (ORR), with key secondary endpoints including
Duration of Response (DOR), Progression-Free Survival (PFS), Overall Survival (OS), and safety [1]

[2].
FOENIX-CCA2 (Futibatinib): This was also a single-arm, multicenter Phase II trial. It involved 103

patients with advanced iCCA harboring FGFR2 fusions/rearrangements who had failed at least one
prior line of systemic therapy. The primary endpoint was ORR, as assessed by an independent review

committee. Secondary endpoints included DOR, PFS, OS, and safety [2].

FGFR Inhibitor Signaling Pathway

The following diagram illustrates the fundamental mechanism of action for FGFR inhibitors like

pemigatinib and futibatinib, which target the Fibroblast Growth Factor Receptor (FGFR) pathway to inhibit
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cancer cell proliferation.
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Interpretation and Considerations for Professionals

Efficacy Trends: The indirect comparison suggests a potential numerical advantage for futibatinib
over pemigatinib in key efficacy parameters like PFS and OS, though these differences were not
statistically significant [2]. The absence of head-to-head trials means these findings are
hypothesis-generating and not conclusive evidence of superiority.

Safety and Tolerability: Both drugs share a similar safety profile, with hyperphosphatemia being a
hallmark, on-target effect of FGFR inhibition. Other common class-effects include alopecia, diarrhea,

and fatigue [3] [4]. Adverse events for both agents are generally manageable with dose modifications
[3] [4].

Mechanism of Action: As illustrated in the pathway diagram, these agents are ATP-competitive,
covalent inhibitors that target the intracellular tyrosine kinase domain of FGFR1-4. By blocking FGFR
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dimerization and activation, they inhibit downstream pro-survival and proliferative signaling pathways

[4] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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